Cas no 2248402-65-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-yl)acetate
• CAS No: 2248402-65-3
• MF: C₁₃H₉N₃O₅
• MW: 287.227662801743
• CID: 6135561
• PubChem ID: 165726413
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513928
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-yl)acetate
• 2248402-65-3

• Inchi： 1S/C13H9N3O5/c1-7-10(15-21-14-7)6-11(17)20-16-12(18)8-4-2-3-5-9(8)13(16)19/h2-5H,6H2,1H3
• InChI Key： KJDXMLPFHGJMSF-UHFFFAOYSA-N
• SMILES： O(C(CC1C(C)=NON=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 287.05422040g/mol
• Monoisotopic Mass: 287.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-yl)acetate (CAS No. 2248402-65-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-yl)acetate, with the CAS number 2248402-65-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as isoindole derivatives, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a 1,3-dioxoisoindole core and a 4-methyl-1,2,5-oxadiazole moiety, both of which contribute to its distinct chemical and biological properties.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-yl)acetate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for further research and development. The compound's synthesis often involves the condensation of an appropriate isoindole derivative with a 4-methyl-1,2,5-oxadiazole-containing acid, followed by esterification or other functional group manipulations.

In terms of its biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-yl)acetate has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been shown to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methyl-1,2,5-oxadiazol-3-y)acetate are being actively explored in several disease models. In neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, the compound has shown neuroprotective effects by reducing neuroinflammation and preventing neuronal cell death. Similarly, in cardiovascular diseases like atherosclerosis and myocardial infarction, the anti-inflammatory and antioxidant properties of the compound have been found to mitigate disease progression.

Beyond its therapeutic potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y 2-(4-methyl-, 1-, 5-, oxadiazol-, 3-, yl)acetate is also being investigated for its use as a research tool in understanding the molecular mechanisms underlying various biological processes. Its ability to selectively target specific signaling pathways makes it a valuable probe for studying inflammation and oxidative stress in cellular models. Furthermore, the compound's structural features provide insights into the design of new molecules with enhanced biological activities.

The safety profile of 1,-dioxo--dihydro-H--ylo--(,-methyl--, -, oxadiazol--, yl)acetate is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further comprehensive safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, 1,-dioxo--dihydro-H--ylo--(,-methyl--, -, oxadiazol--, yl)acetate (CAS No. 2,-) represents a promising candidate in the development of new therapeutic agents for treating inflammatory and oxidative stress-related diseases. Its unique chemical structure and biological activities make it an attractive target for both academic research and pharmaceutical development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications in medicine.